[6-fluoro-4-(4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone

• IUPAC Name: [6-fluoro-4-(4-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C23H18FNO5S/c1-29-18-8-3-15(4-9-18)23(26)22-14-25(17-6-10-19(30-2)11-7-17)20-13-16(24)5-12-21(20)31(22,27)28/h3-14H,1-2H3
• InChI Key: RTXUTHHQYLZSRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC=C(C=C4)OC
• Molecular Formula: C23H18FNO5S
• Molecular Weight: 439.5 g/mol

Description

This compound is a benzothiazine derivative with additional methoxy and fluoro substituents. Benzothiazines are a class of organic compounds containing a benzene ring fused to a thiazine ring. The methoxy and fluoro groups are common functional groups in organic chemistry, with the methoxy group (-OCH3) being a derivative of methane, and the fluoro group (-F) being a derivative of fluorine.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzothiazine ring and the addition of the methoxy and fluoro groups. Unfortunately, without specific information or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The benzothiazine ring, methoxy group, and fluoro group could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the nature of its functional groups. These could include properties such as melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Antimicrobial Applications

. . .

Antidiabetic Applications

.

Anticancer Applications

.

Antiviral Applications

.

Anti-HIV Applications

.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Without specific information on this, it’s difficult to provide a detailed analysis.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its potential applications. This could include further studies to determine its properties, potential uses, and safety profile.